Cas no 205744-83-8 (4,5-Dihydro-6-methyl-3(2H)-pyridazinone hydrate)

• Product Name: 4,5-Dihydro-6-methyl-3(2H)-pyridazinone hydrate
• CAS No: 205744-83-8
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 291369
• PubChem ID: 18362307
• Update Time: 2025-04-19

4,5-Dihydro-6-methyl-3(2H)-pyridazinone hydrate Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydro-6-methyl-3(2H)-pyridazinone hydrate
• 3(2H)-Pyridazinone, 4,5-dihydro-6-methyl-, hydrate (1:?)
• NULL
• 4,5-DIHYDRO-6-METHYL-3(2H)-PYRIDAZINONE HYDRATE, 98
• 6-Methyl-4,5-dihydropyridazin-3(2H)-one xhydrate
• 4,5-Dihydro-6-methyl-3(2H)-pyridazinone hydrate,98
• 184089-91-6
• 6-methyl-4,5-dihydro-3(2H)-pyridazinone hydrate
• 4,5-DIHYDRO-6-METHYL-3(2H)-PYRIDAZINONEHYDRATE
• 3-methyl-4,5-dihydro-1H-pyridazin-6-one;hydrate
• 205744-83-8
• SCHEMBL7957046
• AKOS024319686

• Inchi： 1S/C5H8N2O.H2O/c1-4-2-3-5(8)7-6-4;/h2-3H2,1H3,(H,7,8);1H2
• InChI Key： IYLPVOLORPNMJZ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)=NN1.O

Computed Properties

• Exact Mass: 130.07400
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: -0.7
• Topological Polar Surface Area: 41.5

Experimental Properties

• Color/Form: Not available
• Melting Point: 79-83°C
• PSA: 50.69000
• LogP: -0.02760
• Solubility: Not available